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Compound of Interest

Compound Name: Lithium amide

Cat. No.: B147963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling protocols for lithium amide, a

highly reactive inorganic compound used in various chemical syntheses. The information is

presented to ensure safe laboratory practices and to mitigate the risks associated with its use.

Chemical Identification
Chemical Name: Lithium amide

Synonyms: Lithium azanide, Lithamide[1][2]

CAS Number: 7782-89-0[1][2][3][4]

Molecular Formula: LiNH₂[2][3][5]

Molecular Weight: 22.96 g/mol [2][3][5]

Safety Data Summary
The following table summarizes the key safety data for lithium amide, compiled from multiple

safety data sheets and chemical databases.
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Safety Parameter Data References

GHS Pictograms Flame, Corrosion

Signal Word Danger [4][6]

GHS Hazard Statements

H261: In contact with water

releases flammable gas. H314:

Causes severe skin burns and

eye damage. H251: Self-

heating; may catch fire. H318:

Causes serious eye damage.

H412: Harmful to aquatic life

with long lasting effects.

[6]

GHS Precautionary

Statements (selected)

P223: Do not allow contact

with water. P231 + P232:

Handle and store contents

under inert gas. Protect from

moisture. P260: Do not

breathe dust. P280: Wear

protective gloves/ protective

clothing/ eye protection/ face

protection. P303 + P361 +

P353: IF ON SKIN (or hair):

Take off immediately all

contaminated clothing. Rinse

skin with water/shower. P305 +

P351 + P338: IF IN EYES:

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[4]

NFPA 704 Diamond

Health: 3, Flammability: 1,

Instability: 2, Special: W

(Water-reactive)

[2]

Physical Appearance White powder or colorless to

gray crystals with an ammonia-

[1][2][7]
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like odor.

Melting Point 375 °C (707 °F; 648 K) [2]

Boiling Point
430 °C (806 °F; 703 K)

(decomposes)
[2]

Density 1.178 g/cm³ [2]

Solubility

Reacts with water. Slightly

soluble in ethanol, insoluble in

ammonia.

[2]

Hazard Analysis and Logical Relationships
The primary hazards of lithium amide stem from its high reactivity, particularly with water and

moist air. This reactivity leads to both corrosive and flammable dangers.

Core Hazard

Primary Reactivity

Resulting Dangers Required Precautions

Lithium Amide

Water/MoistureReacts Violently With

Air

Reacts With

Flammable Gas (NH3, H2)Generates

Corrosive Solution (LiOH)Forms

Self-Heating/IgnitionCan Cause

Inert AtmosphereMitigated By

PPEMitigated By

Dry HandlingMitigated By

Click to download full resolution via product page

Diagram 1: Logical relationship of lithium amide hazards and precautions.

Experimental Protocols
The following protocols are essential for the safe handling and use of lithium amide in a

laboratory setting.
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Before handling lithium amide, the following PPE is mandatory:

Eye Protection: Chemical safety goggles and a face shield.[8]

Hand Protection: Wear chemical-resistant gloves (e.g., PVC).[8]

Skin and Body Protection: A fire-resistant lab coat and appropriate protective clothing.[5][8]

Respiratory Protection: If dust is generated, a NIOSH/MSHA-approved respirator with

appropriate cartridges is required.[5]

Lithium amide must be handled in a controlled environment to prevent contact with air and

moisture.
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Start: Prepare for Handling

1. Ensure inert atmosphere
(Glovebox or Schlenk line with N2/Ar)

2. Don all required PPE
(Goggles, face shield, gloves, lab coat)

3. Transfer solid using
non-sparking tools

4. Weigh in a sealed container
or under inert gas

5. Add to reaction vessel
under positive inert gas pressure

6. Clean spills immediately
with dry, non-combustible material (e.g., dry sand)

7. Store in a tightly sealed container
under inert gas in a cool, dry place

End: Procedure Complete

Click to download full resolution via product page

Diagram 2: Experimental workflow for the safe handling of lithium amide.
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Storage Requirements:

Store in a tightly closed, hermetically sealed container.[8]

The storage area must be cool, dry, and well-ventilated, away from incompatible substances

like acids, alcohols, and strong oxidizing agents.[4]

Keep away from any sources of water, heat, or ignition.[7]

Containers should be stored under an inert, dry gas such as nitrogen or argon.[8]

Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route First Aid Protocol References

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[1][4]

Skin Contact

Take off immediately all

contaminated clothing. Flush

skin with plenty of water for at

least 15 minutes. Seek

immediate medical attention.

[1][4]

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

immediate medical attention.

[1][5]

Ingestion

If the victim is conscious and

alert, give 2-4 cupfuls of milk or

water. DO NOT induce

vomiting. Never give anything

by mouth to an unconscious

person. Seek immediate

medical attention.

[1][5]

Fire Fighting:

DO NOT USE WATER, CO2, OR FOAM.[8][9]

Use Class D fire extinguishers, dry sand, soda ash, lime, or powdered sodium chloride.[7]

Fire may produce poisonous gases, including ammonia and nitrogen oxides.[7]

If a large fire occurs, withdraw from the area and let it burn.[9]
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Spill Response:

Evacuate personnel from the spill area.[7]

Eliminate all ignition sources.[9]

DO NOT USE WATER.[7][9]

Cover the spill with dry earth, dry sand, or another non-combustible material.[8][9]

Place the spilled material in a covered, vented container for disposal as hazardous waste.[7]

[8]

Conclusion
Lithium amide is a valuable reagent in chemical synthesis but poses significant hazards due

to its reactivity. Strict adherence to the safety protocols outlined in this guide is essential for

minimizing risks to researchers and laboratory personnel. Always consult the most recent

Safety Data Sheet (SDS) from your supplier before use and ensure that all personnel are

trained in its proper handling and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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